Cas no 1031046-21-5 (4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine)

• Product Name: 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine
• CAS No: 1031046-21-5
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• MDL: MFCD10636989
• CID: 5012818
• PubChem ID: 25618989
• Update Time: 2025-10-22

4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine
• 4-chloro-6-methyl-N-[(4-methylphenyl)methyl]pyrimidin-2-amine
• Z336088514

• MDL： MFCD10636989
• Inchi： 1S/C13H14ClN3/c1-9-3-5-11(6-4-9)8-15-13-16-10(2)7-12(14)17-13/h3-7H,8H2,1-2H3,(H,15,16,17)
• InChI Key： MYBLTCNCCBKABZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)NCC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 3.7
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 423.4±47.0 °C at 760 mmHg
• Flash Point: 209.9±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine

Introduction to 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine (CAS No. 1031046-21-5)

4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1031046-21-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural features and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine consists of a pyrimidine core substituted with a chlorine atom at the 4-position, a methyl group at the 6-position, and an N-(4-methylbenzyl)amino group at the 2-position. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity, which are exploited in synthetic chemistry and drug design.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating various cellular pathways, including kinases, transcription factors, and other enzymes involved in cancer progression, inflammation, and infectious diseases. The presence of the chloro and methyl substituents in 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine enhances its binding affinity to target proteins, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its versatility in drug discovery. The pyrimidine ring serves as a privileged scaffold, allowing for modifications that can fine-tune its pharmacological properties. For instance, the N-(4-methylbenzyl)amino group can be further functionalized to introduce additional pharmacophoric elements or to improve solubility and metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent studies have highlighted the importance of 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine in the development of inhibitors targeting specific kinases. Kinases are enzymes that play a pivotal role in signal transduction pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can restore normal cellular function without causing significant side effects.

The chlorine atom at the 4-position of the pyrimidine ring is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with the target protein. This feature contributes to the compound's binding affinity and selectivity. Additionally, the methyl group at the 6-position helps stabilize the molecule's conformation, ensuring that it adopts a favorable orientation when interacting with biological targets.

In vitro studies have demonstrated that 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine exhibits promising activity against several cancer cell lines. These findings suggest that it may have potential as an anticancer agent or as a component in combination therapies. The compound's ability to inhibit proliferation and induce apoptosis in tumor cells makes it an intriguing candidate for further preclinical and clinical investigations.

The N-(4-methylbenzyl)amino group also contributes to the compound's overall bioactivity. This moiety can interact with various amino acid residues on the target protein surface, enhancing binding affinity. Furthermore, it can be modified to introduce additional functional groups that improve pharmacokinetic properties, such as oral bioavailability or tissue distribution.

Advances in computational chemistry have enabled researchers to predict the binding modes of 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine with high precision. Molecular docking simulations and virtual screening techniques have been employed to identify optimal analogs with enhanced potency and selectivity. These computational approaches complement experimental efforts by providing rapid screening of large libraries of compounds.

The synthesis of 4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions, nucleophilic substitutions, and functional group transformations. The use of advanced catalytic systems has improved the efficiency of these reactions, making it possible to produce larger quantities of the compound for research purposes.

In conclusion,4-chloro-6-methyl-N-(4-methylbenzyl)pyrimidin-2-amine (CAS No. 1031046-21-5) is a versatile pyrimidine derivative with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its biological activities and optimize its pharmacological properties for future clinical applications.